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Get Quote

Chemical Identification Data

For quick reference, here are the fundamental identification data for 6-Methyl-1-heptanol, compiled from

the NIST Chemistry WebBook [1] [2].

Property Value

CAS Registry Number 1653-40-3 [1] [2]

Molecular Formula C₈H₁₈O [1] [2]

Molecular Weight 130.2279 g/mol [1] [2]

IUPAC Name 1-Heptanol, 6-methyl- [1] [2]

Other Names 6-Methylheptanol, 6-Methyl-1-heptanol [1] [2]

Standard InChIKey BWDBEAQIHAEVLV-UHFFFAOYSA-N [1] [2]
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While direct comparison data is unavailable, the search results highlight the compound's relevance and

advanced methodological approaches.

Industrial Use: 6-Methyl-1-heptanol is a branched-chain fatty alcohol used in the fragrance and
flavor industries as an intermediate for imparting fresh, floral, and fruity notes. It is also used to

produce specialty esters for solvents, surfactants, and plasticizers [3].
Advanced Techniques in Mass Spectrometry: Modern analysis often employs sophisticated data

processing techniques. Principal Component Analysis (PCA) is used for data reduction to identify
underlying patterns, and Partial Least Squares-Discriminant Analysis (PLS-DA) is a supervised

method for classifying samples based on their mass spectrometry profiles [4]. These are crucial for
interpreting complex data from real-world samples like food or biological matrices [4] [5].

Experimental Protocols for Volatile Compound Analysis

The following workflow and table detail a robust methodology for analyzing volatile organic compounds

(VOCs) like 6-Methyl-1-heptanol from complex solid samples, such as food, using methods cited in recent

research [5].
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Sample Preparation: The sample (e.g., 5 g of chicken meat) is weighed, homogenized, and placed

in a headspace vial. An internal standard (e.g., 2-octanol) is added for quantification [5].
Headspace Solid-Phase Microextraction (HS-SPME): This technique extracts volatile compounds

from the sample's headspace. Key parameters include [5]:
Fiber Type: 3-phase DVB/CAR/PDMS (50/30 μm).

Incubation: 80°C for 20 minutes.
Extraction: 85°C for 30 minutes.

Desorption: In the GC inlet at 250°C for 5 minutes.
GC-MS Analysis: The separated compounds are identified and quantified by the mass spectrometer

[5].

Parameter Setting

GC Column HP-5 MS (e.g., 19091S-433UI)
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Parameter Setting

Carrier Gas Helium (He)

Flow Rate 1.6 mL/min

Oven Program 40°C (3 min) → 70°C @ 3°C/min → 180°C @ 5°C/min → 230°C @ 10°C/min (hold
5 min)

MS Ionization Electron Ionization (EI) at 70 eV

Ion Source
Temp.

230°C

Mass Scan
Range

m/z 30–550

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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